![molecular formula C18H15BrN4O3S B294575 6-(3-Bromophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B294575.png)
6-(3-Bromophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-(3-Bromophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been the subject of much scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 6-(3-Bromophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. In cancer cells, it has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and cell division. In the central nervous system, it has been shown to interact with GABA receptors, which are involved in the regulation of anxiety and stress.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound vary depending on the application. In cancer cells, it has been shown to induce apoptosis, or programmed cell death. In the central nervous system, it has been shown to have anxiolytic and sedative effects. In material science, it has been shown to have unique electronic and optical properties.
Advantages and Limitations for Lab Experiments
One advantage of using 6-(3-Bromophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its high yield synthesis method. Another advantage is its potential applications in various fields. However, a limitation is the limited understanding of its mechanism of action, which may hinder its development as a therapeutic agent.
Future Directions
There are several future directions for research on 6-(3-Bromophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as an anticancer agent and develop more effective derivatives. Another direction is to explore its potential as a therapeutic agent for anxiety and stress disorders. Additionally, research can be conducted on its potential as a building block for the development of new materials with unique properties.
Synthesis Methods
The synthesis of 6-(3-Bromophenyl)-3-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 3-bromoaniline, 3,4,5-trimethoxybenzaldehyde, and thiosemicarbazide in the presence of a catalyst. This method has been optimized to produce high yields of the compound.
Scientific Research Applications
The compound has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and material science. In medicinal chemistry, it has been investigated as a potential anticancer agent, as it has been shown to inhibit the growth of cancer cells. In pharmacology, it has been studied for its potential as a central nervous system depressant and anxiolytic. In material science, it has been explored for its potential as a building block for the development of new materials.
Properties
Molecular Formula |
C18H15BrN4O3S |
---|---|
Molecular Weight |
447.3 g/mol |
IUPAC Name |
6-(3-bromophenyl)-3-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H15BrN4O3S/c1-24-13-8-11(9-14(25-2)15(13)26-3)16-20-21-18-23(16)22-17(27-18)10-5-4-6-12(19)7-10/h4-9H,1-3H3 |
InChI Key |
VDIKHAFYOGJXCA-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)Br |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)Br |
Origin of Product |
United States |
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